Cas no 56-69-9 (5-Hydroxy Tryptophan)

5-Hydroxy Tryptophan Properties

Names and Identifiers

• 2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• HYDROXYTRYPTOPHAN
• DL-5-HTP
• DL-5-HYDROXYTRYPTOPHAN
• DL-2-AMINO-3-(5-HYDROXYINDOLYL)PROPIONIC ACID
• 5-HYDROXY-DL-TRYPTOPHAN
• 5-HYDROXYTRYPTOPHAN
• 2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)-PROPIONIC ACID
• 2-Chloro-3-methylamine-5-trifluoromethylpyridine hydrochloride
• 5-HTP
• DL-Hydroxytryptophan
• (+-)-5-Hydroxytryptophan
• 5-Hydroxytryptophan DL-form
• H-DL-Trp(5-OH)-OH
• DL-Pretonine
• 5-hydroxytryptophan (5-HTP)
• LDCYZAJDBXYCGN-UHFFFAOYSA-N
• C11H12N2O3
• 5-Hydroxytryptophan L form
• D,L-5-hydroxytryptophan
• +Expand

• MDL： MFCD00005651
• InChIKey： LDCYZAJDBXYCGN-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)
• SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]
• BRN： 0088199

Computed Properties

• Exact Mass: 220.08500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.08479225 g/mol
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 99.3
• Molecular Weight: 220.22

Experimental Properties

• LogP: 1.52820
• PSA: 99.34000
• Merck: 14,4847
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in water (4 mg/ml at 25°C), methanol.
• Boiling Point: 520.6°C at 760 mmHg
• Melting Point: 298-300 °C (dec.)(lit.)
• Vapor Pressure: 2.55X10-11 mm Hg at 25 °C (est)
• Flash Point: 268.7°C
• Solubility: Solubilities: 2.5 g/100 mL in 50% boiling alcohol; 5.5 g/100 mL in water at 100 °C
• Color/Form: White powder
• Density: 1.484

5-Hydroxy Tryptophan Security Information

• RTECS：YN7100000
• Safety Term：S24/25-S22
• Safety Instruction： S24/25; S22
• Packing Group：III
• Packing Group：III
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature
• PackingGroup：III
• Signal Word：Warning
• TSCA：Yes

5-Hydroxy Tryptophan Customs Data

• HS CODE：2929909090
• Customs Data：

  China Customs Code:

  2929909090

  Overview:

  2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters